Cas no 554442-49-8 (4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid)

• Product Name: 4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid
• CAS No: 554442-49-8
• CID: 4655026
• PubChem ID: 6363412
• Update Time: 2025-07-21

4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidene]methyl}benzoic acid
• 4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid

Comprehensive Overview of 4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid (CAS No. 554442-49-8)

4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid (CAS No. 554442-49-8) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a fluorophenyl group and a sulfanylideneimidazolidin core, which contribute to its distinct chemical properties. Researchers are particularly intrigued by its potential applications in drug development, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's benzoic acid moiety enhances its solubility and bioavailability, making it a promising candidate for oral drug formulations. Recent studies have explored its role as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. With the growing demand for small-molecule therapeutics, 554442-49-8 has emerged as a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies. Its mechanism of action, particularly its interaction with protein targets, is a focal point for modern drug discovery pipelines.

In the context of green chemistry and sustainable synthesis, 4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid has also been evaluated for its environmental footprint. Researchers are investigating catalyst-free and solvent-free synthetic routes to produce this compound, aligning with the global push for eco-friendly pharmaceutical manufacturing. This aligns with the increasing consumer and regulatory focus on sustainable APIs (active pharmaceutical ingredients).

From a computational chemistry perspective, CAS No. 554442-49-8 has been modeled extensively using molecular docking and quantum mechanical calculations. These simulations help predict its binding affinity and stability, reducing the need for costly in vitro trials. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning algorithms can rapidly analyze their potential interactions with biological targets.

The compound's fluorine substitution is another critical feature, as fluorinated compounds are known for their metabolic stability and enhanced binding properties. This has led to its inclusion in libraries for fragment-based drug design, a trending approach in precision medicine. Additionally, its sulfanylidene group offers reactivity that can be harnessed for bioconjugation, a technique widely used in proteomics and diagnostic imaging.

In summary, 4-{1-(4-fluorophenyl)-5-oxo-2-sulfanylideneimidazolidin-4-ylidenemethyl}benzoic acid (CAS No. 554442-49-8) represents a versatile and scientifically valuable compound. Its applications span drug discovery, computational biology, and sustainable chemistry, making it a focal point for interdisciplinary research. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing personalized therapeutics.